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Compound of Interest

Compound Name: Egta

Cat. No.: B050990 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals encountering issues

with dissolving EGTA in water.

Troubleshooting Guide: EGTA Dissolution Issues
Problem: EGTA powder is not dissolving in water, forming a cloudy suspension.

This is a common issue as EGTA free acid is poorly soluble in water at neutral pH.[1][2] The

solubility of EGTA is highly dependent on the pH of the solution. To achieve complete

dissolution, especially for concentrated stock solutions, the pH must be raised.
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Troubleshooting EGTA Dissolution

Start: EGTA powder
not dissolving in water

Is the solution pH neutral or acidic?

Slowly add a strong base
(e.g., 10 M NaOH or KOH)

dropwise while stirring

Yes

Continuously monitor pH
with a calibrated meter

Does the solution become clear
as pH approaches 8.0?

Success: EGTA is dissolved.
Adjust to final volume and pH 8.0.

Yes

Issue: EGTA precipitates out of solution

No, or precipitates later

End

Is the working buffer pH
significantly below 8.0?

Re-adjust the pH of the final
solution after adding EGTA stock

Yes

No, contact support

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving EGTA.
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Frequently Asked Questions (FAQs)
Q1: Why won't my EGTA dissolve in water?

A1: EGTA free acid has poor solubility in water at neutral or acidic pH.[1][2] To dissolve it, you

need to increase the pH of the solution to approximately 8.0 by adding a base, such as sodium

hydroxide (NaOH).[3] As the carboxylic groups on the EGTA molecule become ionized at a

higher pH, it readily goes into solution.

Q2: What is the recommended pH for dissolving EGTA?

A2: The recommended pH to fully dissolve EGTA is 8.0. As you slowly add a base and the pH

approaches 8.0, you will observe the cloudy suspension clearing as the EGTA dissolves.

Q3: Can I use something other than NaOH to dissolve EGTA?

A3: Yes, other strong bases like potassium hydroxide (KOH) can be used. Tris base can also

be utilized to help dissolve EGTA and buffer the solution.

Q4: I'm trying to make a high-concentration stock solution and it's difficult to dissolve. What

should I do?

A4: Attempting to create stock solutions with concentrations higher than 0.5 M can be

challenging and may lead to precipitation if the pH is not precisely controlled. It is

recommended to prepare a 0.5 M stock solution and then dilute it to your desired working

concentration.

Q5: My EGTA solution precipitated after I added it to my experimental buffer. Why did this

happen?

A5: This is likely due to a drop in pH. If your working buffer has a pH below 8.0, adding the

concentrated EGTA stock can lower the local pH, causing the less soluble protonated forms of

EGTA to precipitate out. To prevent this, ensure your final buffer's pH is compatible with

maintaining EGTA solubility or readjust the pH of the final solution after adding the EGTA stock.

Q6: How should I store my EGTA stock solution?
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A6: A 0.5 M EGTA stock solution at pH 8.0 can be stored at room temperature for short

periods. For longer-term storage, it is best to keep it at 2-8°C, where it can remain stable for

several months. For extended storage, sterile filter the solution and store it in aliquots at -20°C.

It is advisable to avoid repeated freeze-thaw cycles.

Data Presentation
Table 1: Conditions for EGTA Dissolution

Parameter Condition Rationale & Notes

pH ~8.0

EGTA's carboxyl groups are

ionized at this alkaline pH,

significantly increasing its

solubility. Dissolution is poor at

neutral or acidic pH.

Solvent Deionized Water

The primary solvent for

creating aqueous EGTA

solutions.

Base
NaOH or KOH (10 M

recommended)

A strong base is required to

raise the pH to the target of

8.0.

Temperature Room Temperature

Preparing concentrated stock

solutions at room temperature

is recommended as solubility is

lower at colder temperatures.

Concentration Up to 0.5 M

Higher concentrations are

difficult to dissolve and may

precipitate. It is standard

practice to make a 0.5 M stock

and dilute as needed.

Experimental Protocols
Protocol: Preparation of a 0.5 M EGTA Stock Solution (pH 8.0)
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This protocol details the steps to prepare a 100 mL of 0.5 M EGTA stock solution.

Materials:

EGTA (Ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid), MW: 380.35 g/mol

Sodium hydroxide (NaOH) pellets or a 10 M solution

Deionized water

pH meter

Magnetic stirrer and stir bar

Beaker and graduated cylinder

Sterile filter (0.22 µm) and storage bottles (optional, for long-term storage)

Experimental Workflow
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Protocol for 0.5 M EGTA Stock Solution

1. Weigh 19.02 g of EGTA

2. Add EGTA to ~80 mL of
deionized water in a beaker

3. Place on magnetic stirrer.
Solution will be cloudy.

4. Slowly add 10 M NaOH dropwise
while monitoring pH

5. Continue adding NaOH until EGTA
fully dissolves (pH approaches 8.0)

6. Carefully adjust final pH to 8.0

7. Transfer to a 100 mL graduated
cylinder and add water to 100 mL

8. Store at 2-8°C or aliquot
and freeze at -20°C for long-term storage

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing a 0.5 M EGTA solution.
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Procedure:

Weigh EGTA: Weigh out 19.02 g of EGTA and add it to a beaker.

Add Water: Add approximately 80 mL of deionized water to the beaker. The solution will be a

cloudy suspension.

Stir: Place the beaker on a magnetic stirrer and begin stirring.

Adjust pH: While continuously stirring and monitoring with a calibrated pH meter, slowly add

a 10 M NaOH solution drop by drop.

Dissolution: As the pH increases and approaches 8.0, the EGTA will begin to dissolve, and

the solution will become clear.

Final pH Adjustment: Continue to carefully add NaOH until the pH is stable at exactly 8.0.

Final Volume: Once fully dissolved and the pH is set, transfer the solution to a 100 mL

graduated cylinder and add deionized water to bring the final volume to 100 mL.

Storage: For long-term storage, sterilize the solution by passing it through a 0.22 µm filter

and store it in aliquots at 2-8°C or -20°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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